Cas no 503469-18-9 (6-bromo-4-hydroxy-2H-chromene-2-thione)

• Product Name: 6-bromo-4-hydroxy-2H-chromene-2-thione
• CAS No: 503469-18-9
• MF: C₉H₅BrO₂S
• MW: 257.103800535202
• CID: 365135
• PubChem ID: 11658926
• Update Time: 2025-04-19

6-bromo-4-hydroxy-2H-chromene-2-thione Chemical and Physical Properties

Names and Identifiers

• 6-bromo-4-hydroxy-2H-chromene-2-thione
• 2H-1-Benzopyran-2-thione, 6-bromo-4-hydroxy-
• 6-bromo-2-sulfanylchromen-4-one
• ZDGSMYLAKSUWPV-UHFFFAOYSA-N
• SCHEMBL3539546
• 6-bromo-2-mercapto-4H-1-benzopyran-4-one
• SCHEMBL7800229
• 503469-18-9
• DTXSID30470176
• 6-bromo-4-hydroxy-chromene-2-thione

• Inchi： 1S/C9H5BrO2S/c10-5-1-2-8-6(3-5)7(11)4-9(13)12-8/h1-4,13H
• InChI Key： ZDGSMYLAKSUWPV-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C(C=C(O2)S)=O)C=1

Computed Properties

• Exact Mass: 255.91935
• Monoisotopic Mass: 255.91936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 27.3Ų

Experimental Properties

• PSA: 29.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones